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Compound of Interest

Compound Name: 2-Ethylhexyl 4-hydroxybenzoate

Cat. No.: B1217064 Get Quote

Essential Safety and Handling Guide for 2-
Ethylhexyl 4-hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of 2-Ethylhexyl 4-hydroxybenzoate (CAS No. 5153-25-3). Adherence to these

procedures is vital for ensuring a safe laboratory environment.

Summary of Physical and Chemical Properties
A clear understanding of the chemical properties of 2-Ethylhexyl 4-hydroxybenzoate is

fundamental to its safe handling. The following table summarizes its key quantitative data.
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Property Value

Molecular Formula C₁₅H₂₂O₃

Molecular Weight 250.33 g/mol [1]

Appearance Colorless to light yellow, clear liquid

Boiling Point 270°C at 50 mmHg

Density Approximately 1.035 g/cm³[2]

Flash Point 144.6°C[2]

Solubility
Poorly soluble in water; soluble in organic

solvents.

Personal Protective Equipment (PPE) Protocol
The selection and proper use of Personal Protective Equipment (PPE) are the most critical

steps in mitigating risks associated with handling 2-Ethylhexyl 4-hydroxybenzoate. The

following workflow outlines the decision-making process for appropriate PPE selection.
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Risk Assessment

PPE Selection

Handling and Disposal

Start: Handling
2-Ethylhexyl 4-hydroxybenzoate

Assess Potential for:
- Skin/Eye Contact

- Inhalation of Aerosols/Vapors

Eye and Face Protection:
- Safety glasses with side shields (minimum)

- Chemical splash goggles
- Face shield for splash risk

Eye Contact Risk

Skin Protection:
- Chemical-resistant gloves (Butyl or Nitrile rubber)

- Lab coat or chemical-resistant apron/coveralls

Skin Contact Risk

Respiratory Protection (if required):
- Use in a well-ventilated area or fume hood

- Consider respirator if aerosols are generated

Inhalation Risk

Follow Safe Handling Procedures

Dispose of Waste According to Regulations

End of Procedure

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Ethylhexyl 4-hydroxybenzoate.
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Eye and Face Protection
Minimum Requirement: Always wear safety glasses with side shields.

Splash Hazard: If there is a risk of splashing, chemical splash goggles are required.

Significant Splash Hazard: For tasks with a higher potential for splashing, a face shield

should be worn in addition to goggles.

Skin Protection
Gloves: Chemical-resistant gloves are mandatory. Based on general resistance charts for

esters, Butyl rubber and Nitrile gloves are recommended.[3][4] Always inspect gloves for any

signs of degradation or punctures before use. For incidental contact, disposable nitrile gloves

are often suitable, but they should be changed immediately upon contamination.[5] For

extended contact or immersion, more substantial gloves are necessary.

Protective Clothing: A standard laboratory coat should be worn. For procedures with a higher

risk of splashes, a chemical-resistant apron or coveralls are recommended. Contaminated

work clothing should not be allowed out of the workplace.[6]

Respiratory Protection
Engineering Controls: Handle 2-Ethylhexyl 4-hydroxybenzoate in a well-ventilated area.

The use of a chemical fume hood is the preferred engineering control to minimize inhalation

exposure.

Respirator Use: If engineering controls are not sufficient to maintain exposure below

acceptable limits, or if aerosols may be generated, a NIOSH-approved respirator may be

necessary. The specific type of respirator should be selected based on a formal risk

assessment.

Operational and Disposal Plans
Handling and Storage

Handling: Avoid contact with skin and eyes.[7] Wash hands thoroughly after handling. Handle

in a well-ventilated place.[7]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Spill Management
In the event of a spill, immediately evacuate the area.

Wear appropriate PPE, including respiratory protection if necessary, before attempting to

clean up.

Absorb the spill with an inert, non-combustible material such as sand or earth.

Collect the absorbed material and place it into a suitable, labeled container for disposal.

Disposal
Dispose of waste, including contaminated PPE and spill cleanup materials, in accordance

with all applicable federal, state, and local regulations.

Do not dispose of this chemical down the drain or into the environment. It should be treated

as hazardous waste and disposed of through a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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